Cas no 383136-40-1 (1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde
• CAS No: 383136-40-1
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• MDL: MFCD02664909
• CID: 875564
• Update Time: 2026-04-29

1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde
• 1-(5-Chloro-pyridin-2-yl)-1H-pyrrole-2-carbaldehyde
• 1-(5-chloropyridin-2-yl)pyrrole-2-carbaldehyde
• 1-(5-chloro-2-pyridyl)pyrrole-2-carbaldehyde

• MDL： MFCD02664909
• Inchi： InChI=1S/C10H7ClN2O/c11-8-3-4-10(12-6-8)13-5-1-2-9(13)7-14/h1-7H
• InChI Key： APDJJBTYTZZQIT-UHFFFAOYSA-N
• SMILES： C1=CN(C(=C1)C=O)C2=NC=C(C=C2)Cl

Computed Properties

• Exact Mass: 206.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 34.89000
• LogP: 2.33820

1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde

1-(5-Chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde

1-(5-Chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde is a compound with the CAS number 383136-40-1, and it belongs to the class of organic compounds known as aldehydes. This compound is characterized by its unique structure, which combines a pyrrole ring with a chloropyridine moiety, making it a valuable molecule in various chemical and biological applications. The compound's structure is defined by the presence of a pyrrole ring (a five-membered aromatic ring with one nitrogen atom) substituted at the 2-position with a carbaldehyde group (-CHO) and at the 5-position with a chlorine atom. This combination of functional groups imparts interesting electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde typically involves multi-step organic reactions, often utilizing techniques such as Friedel-Crafts alkylation or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. The compound's stability under various reaction conditions has been extensively studied, with findings suggesting that it exhibits moderate thermal stability but is reactive under specific oxidative or reductive conditions.

One of the most significant applications of 1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde lies in its use as an intermediate in drug discovery. Its structure allows for the incorporation of bioactive moieties, making it a potential candidate for anti-inflammatory, antitumor, or antimicrobial agents. Recent studies have highlighted its ability to modulate key cellular pathways, such as the MAPK/ERK signaling pathway, which is implicated in cancer progression. Additionally, this compound has shown promise in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE), suggesting its potential in Alzheimer's disease therapeutics.

In the field of materials science, 1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde has been explored for its role in the synthesis of conductive polymers and organic semiconductors. Its electron-withdrawing groups contribute to the electronic properties of these materials, enhancing their performance in electronic devices such as organic field-effect transistors (OFETs). Recent research has demonstrated that incorporating this compound into polymer backbones can significantly improve charge transport properties, paving the way for next-generation electronic materials.

The environmental impact of 1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde has also been a topic of interest. Studies on its biodegradation and toxicity have shown that under aerobic conditions, the compound undergoes microbial degradation within a few weeks. However, its persistence in aquatic environments remains a concern, particularly in regions with limited wastewater treatment infrastructure. Regulatory agencies are increasingly focusing on assessing such compounds' environmental fate to ensure sustainable chemical practices.

From a structural standpoint, 1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde exhibits interesting photophysical properties due to its conjugated system. Recent investigations into its fluorescence behavior have revealed potential applications in sensors and imaging agents. By modifying the substituents on the pyrrole and pyridine rings, researchers have been able to tune the compound's emission wavelength and quantum yield, making it suitable for various sensing applications.

In conclusion, 1-(5-chloropyridin-2-yl)-1H-pyrrole-2-carbaldehyde (CAS No: 38313640) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.